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Compound of Interest

Compound Name: CAY10410

Cat. No.: B593418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

stability of CAY10410, a potent peroxisome proliferator-activated receptor gamma (PPARγ)

agonist. The information is intended to support researchers and drug development

professionals in the handling, storage, and application of this compound.

Chemical Properties
CAY10410, with the molecular formula C₂₀H₃₀O₃ and a molecular weight of 318.5 g/mol , is a

synthetic analog of 15-deoxy-Δ¹²˒¹⁴-prostaglandin J₂. Its chemical structure and key identifiers

are summarized below.

Property Value

Molecular Formula C₂₀H₃₀O₃

Molecular Weight 318.5 g/mol

IUPAC Name
(Z)-7-((1R,5S)-5-((E)-3-oxodec-1-en-1-yl)-2-

oxocyclopentyl)hept-5-enoic acid

CAS Number 596104-94-8

Appearance A crystalline solid
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Table 1: General Chemical Properties of CAY10410

Solubility
CAY10410 exhibits solubility in various organic solvents. Quantitative solubility data is crucial

for the preparation of stock solutions and experimental media.

Solvent Solubility (approximate)

Dimethyl Sulfoxide (DMSO) ≥10 mg/mL

Ethanol ≥10 mg/mL

Dimethyl Formamide (DMF) ≥10 mg/mL

Aqueous Buffers Sparingly soluble

Table 2: Solubility of CAY10410 in Common Solvents

For biological experiments, it is recommended to first dissolve CAY10410 in an organic solvent

such as DMSO and then make further dilutions in the aqueous buffer of choice. Ensure that the

final concentration of the organic solvent is low enough to not cause any physiological effects.

Stability
Understanding the stability of CAY10410 is critical for ensuring its integrity and activity

throughout its shelf life and during experimental procedures.

Storage and Shelf Life
When stored as a solid at -20°C, CAY10410 is stable for at least four years. It is advisable to

protect the compound from light and moisture.

Solution Stability
Aqueous solutions of CAY10410 are not recommended for storage for more than one day. For

optimal results, fresh solutions should be prepared for each experiment. Stock solutions in

anhydrous organic solvents like DMSO can be stored at -20°C for longer periods, though it is

recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b593418?utm_src=pdf-body
https://www.benchchem.com/product/b593418?utm_src=pdf-body
https://www.benchchem.com/product/b593418?utm_src=pdf-body
https://www.benchchem.com/product/b593418?utm_src=pdf-body
https://www.benchchem.com/product/b593418?utm_src=pdf-body
https://www.benchchem.com/product/b593418?utm_src=pdf-body
https://www.benchchem.com/product/b593418?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Forced Degradation Studies
Forced degradation studies are essential to understand the intrinsic stability of a compound

and to identify potential degradation products. While specific forced degradation data for

CAY10410 is not extensively published, a general protocol for such studies is provided in the

experimental protocols section. These studies typically involve exposing the compound to

stress conditions such as acid, base, oxidation, heat, and light.

Mechanism of Action: PPARγ Signaling Pathway
CAY10410 is a potent agonist of PPARγ, a nuclear receptor that plays a key role in

adipogenesis, lipid metabolism, and inflammation. Upon activation by a ligand like CAY10410,

PPARγ forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to

specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the

promoter region of target genes, leading to the modulation of their transcription.
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CAY10410 activation of the PPARγ signaling pathway.

Experimental Protocols
Preparation of a CAY10410 Stock Solution
Objective: To prepare a concentrated stock solution of CAY10410 for use in various

experiments.

Materials:

CAY10410 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Procedure:

Allow the vial of CAY10410 to warm to room temperature before opening.

Weigh the desired amount of CAY10410 in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mg/mL).

Vortex briefly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C.

General Protocol for a PPARγ Reporter Gene Assay
Objective: To determine the agonist activity of CAY10410 on PPARγ using a luciferase reporter

assay.

Materials:

Mammalian cells transfected with a PPARγ expression vector and a luciferase reporter

vector containing PPREs.

Cell culture medium and supplements.

CAY10410 stock solution.

Positive control (e.g., Rosiglitazone).

Luciferase assay reagent.

96-well white, clear-bottom tissue culture plates.

Luminometer.
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Workflow:

1. Seed cells in a
96-well plate

2. Incubate for 24 hours

3. Treat cells with CAY10410
(and controls)

4. Incubate for 18-24 hours

5. Lyse cells and add
luciferase substrate

6. Measure luminescence

Click to download full resolution via product page

To cite this document: BenchChem. [CAY10410: An In-Depth Technical Guide to its Chemical
Properties and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593418#cay10410-chemical-properties-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b593418?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

